Cas no 1296271-66-3 (Methyl 8-bromo-2-(ethylthio)-4-oxo-4H-chromene-6-carboxylate)

• Product Name: Methyl 8-bromo-2-(ethylthio)-4-oxo-4H-chromene-6-carboxylate
• CAS No: 1296271-66-3
• MF: C₁₃H₁₁BrO₄S
• MW: 343.193042039871
• CID: 2147572
• Update Time: 2023-08-04

Methyl 8-bromo-2-(ethylthio)-4-oxo-4H-chromene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-bromo-2-(ethylthio)-4-oxo-4H-chromene-6-carboxylate
• UQRQNBIDRBDUHM-UHFFFAOYSA-N
• 4H-1-Benzopyran-6-carboxylic acid, 8-bromo-2-(ethylthio)-4-oxo-, methyl ester
• Methyl 8-bromo-2-(ethylthio)-4-oxo-4H-chromene-6-carboxylate

• Inchi： 1S/C13H11BrO4S/c1-3-19-11-6-10(15)8-4-7(13(16)17-2)5-9(14)12(8)18-11/h4-6H,3H2,1-2H3
• InChI Key： UQRQNBIDRBDUHM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2C(C=C(OC=21)SCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Topological Polar Surface Area: 77.9